4-Bromo-3-isopropyl-1H-pyrazole
Overview
Description
4-Bromo-3-isopropyl-1H-pyrazole is a chemical compound with the molecular formula C6H9BrN2. It has a molecular weight of 189.05 . The compound is usually in a liquid or semi-solid physical form .
Synthesis Analysis
The synthesis of 4-Bromo-3-isopropyl-1H-pyrazole and similar compounds often involves the use of hydrazine derivatives and α,β-ethylenic ketones with a leaving group. These react to form pyrazolines, which after removal of the leaving group, provide the desired pyrazoles . Another method involves the use of 4-bromo-1H-pyrazole as a blocking agent in the synthesis of polyurethanes .Molecular Structure Analysis
The molecular structure of 4-Bromo-3-isopropyl-1H-pyrazole is characterized by the presence of a pyrazole ring, which is a five-membered heterocyclic compound with two adjacent nitrogen atoms . The InChI code for this compound is 1S/C6H9BrN2/c1-4(2)6-5(7)3-8-9-6/h3-4H,1-2H3, (H,8,9) and the InChI key is LYGXWTVFFARCIJ-UHFFFAOYSA-N .Chemical Reactions Analysis
Pyrazole derivatives, including 4-Bromo-3-isopropyl-1H-pyrazole, are known for their versatility in organic synthesis and medicinal chemistry. They are often used as starting materials for the preparation of more complex heterocyclic systems . For example, 4-Bromopyrazole may be used in the preparation of 4-bromo-1-(2-chloroethyl)-1H-pyrazole .Physical And Chemical Properties Analysis
4-Bromo-3-isopropyl-1H-pyrazole is a liquid or semi-solid at room temperature . It has a molecular weight of 189.05 g/mol and an exact mass of 187.99491 g/mol . The compound has a topological polar surface area of 17.8 Ų .Scientific Research Applications
Structure and Tautomerism
- Tautomerism and Chemical Shifts : The study on the structure and tautomerism of 4-bromo substituted 1H-pyrazoles, including derivatives similar to 4-Bromo-3-isopropyl-1H-pyrazole, has provided insights into their tautomerism in both solid state and solution, supported by DFT calculations. This research aids in understanding the chemical behavior and properties of such compounds (Trofimenko et al., 2007).
Synthesis and Characterization
- Silver(I) Pyrazolates Synthesis : Trimeric Ag(I) adducts with isopropyl, bromo, and nitro substituents have been synthesized, including those related to 4-Bromo-3-isopropyl-1H-pyrazole, characterized by X-ray crystallography. These compounds demonstrate the potential for developing new materials with unique properties (Dias & Diyabalanage, 2006).
Biological Activities
- Antibacterial and Antifungal Activities : The synthesis and evaluation of new compounds, including bromination of derivatives similar to 4-Bromo-3-isopropyl-1H-pyrazole, have shown significant antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Pundeer et al., 2013).
Material Science Applications
- Palladium(II) Complexes : Syntheses of Palladium(II) complexes of pyrazolated thio/selenoethers, related to the structure of interest, have demonstrated their potential as precursors for PdSe and Pd4Se nano-particles, showing applications in catalysis and material science (Sharma et al., 2013).
Safety and Hazards
Future Directions
Pyrazole derivatives, including 4-Bromo-3-isopropyl-1H-pyrazole, have been extensively studied for their potential applications in various fields, including organic synthesis, medicinal chemistry, and material science . Future research may focus on exploring new synthetic methods, investigating their biological activities, and developing new applications for these compounds .
Mechanism of Action
Target of Action:
4-Bromo-3-isopropyl-1H-pyrazole belongs to the class of organic compounds known as pyrazoles. These compounds contain a pyrazole ring, which is a five-member aromatic ring with two nitrogen atoms (at positions 1 and 2) and three carbon atoms . .
Mode of Action:
While detailed information on the interaction of 4-Bromo-3-isopropyl-1H-pyrazole with its targets remains limited, it is reported to inhibit oxidative phosphorylation, the ATP- exchange reaction, and energy-dependent and independent calcium uptake . These effects suggest that the compound may interfere with cellular energy production and calcium homeostasis.
properties
IUPAC Name |
4-bromo-5-propan-2-yl-1H-pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BrN2/c1-4(2)6-5(7)3-8-9-6/h3-4H,1-2H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYGXWTVFFARCIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=NN1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50617389 | |
Record name | 4-Bromo-5-(propan-2-yl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50617389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-isopropyl-1H-pyrazole | |
CAS RN |
60061-60-1 | |
Record name | 4-Bromo-5-(propan-2-yl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50617389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-5-isopropyl-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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